2-hydrazino-3-phenylquinazolin-4(3H)-one

• IUPAC Name: 2-hydrazinyl-3-phenylquinazolin-4-one
• InChI: InChI=1S/C14H12N4O/c15-17-14-16-12-9-5-4-8-11(12)13(19)18(14)10-6-2-1-3-7-10/h1-9H,15H2,(H,16,17)
• InChI Key: VNBHFDXTDVKBRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2NN
• Molecular Formula: C14H12N4O
• DSSTOX Substance ID: DTXSID90351735
• Molecular Weight: 252.27 g/mol
• CAS No.: 731-52-2

Description

2-hydrazino-3-phenylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C14H12N4O and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Tautomerism Studies

2-Hydrazino-3-phenylquinazolin-4(3H)-ones have been studied for their tautomerism. A study by Ghiviriga et al. (2009) demonstrated that these compounds predominantly exist as imino tautomers in DMSO solution. This finding is significant for understanding the chemical properties and reactions of these compounds (Ghiviriga et al., 2009).

Synthesis of Novel Compounds

Alagarsamy et al. (2005) synthesized a series of novel compounds using 2-hydrazino-3-phenylquinazolin-4(3H)-one as a starting material. This research highlights the compound's role in the innovative development of new chemical entities, particularly in pharmacology (Alagarsamy et al., 2005).

Antimicrobial Activities

Research by El‐Hiti et al. (2000) explored the synthesis of novel sugar hydrazones and osazones from 4-hydrazino-2-phenylquinazoline, a related compound, and found some of these products to have antifungal and antibacterial activities (El‐Hiti et al., 2000).

Antibacterial and Antitubercular Activities

In a study by Sulthana et al. (2020), novel 2-phenyl-3-(substituted quinazolinylamino)quinazolin-4(3H)-ones were synthesized using this compound and tested for their antibacterial and antitubercular activities. These compounds showed significant antimicrobial potential, offering insights into their possible therapeutic applications (Sulthana et al., 2020).

Anti-Inflammatory and Analgesic Activities

Debnath and Manjunath (2011) reported on the synthesis of various substituted quinazolinone derivatives and their evaluation for antibacterial, anthelmintic, analgesic, and anti-inflammatory activities. This study demonstrates the potential use of these compounds in developing new therapeutic agents (Debnath & Manjunath, 2011).

Antiviral and Anti-HIV Activities

Further research by Kumar et al. (2010) focused on synthesizing Schiff bases of some 2-phenyl quinazoline-4(3)H-ones and evaluating their antiviral activity and cytotoxicity. This study provides valuable insights into the potential use of these compounds in antiviral therapies (Kumar et al., 2010).